Cas no 62679-61-2 (4,4-difluoro-1-phenylbutane-1,3-dione)

• Product Name: 4,4-difluoro-1-phenylbutane-1,3-dione
• CAS No: 62679-61-2
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD02181201
• CID: 502567
• PubChem ID: 2774205
• Update Time: 2025-04-19

4,4-difluoro-1-phenylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,4,4-difluoro-1-phenyl-
• 4,4-difluoro-1-phenylbutane-1,3-dione
• 1-Phenyl-4,4-difluor-1,3-butandion
• 1-phenyl-4,4-difluoro-1,3-butanedione
• 3-benzoyl-1,1-difluoroacetone
• 4,4-Difluoro-1-phenyl-1,3-butanedione
• TOS-BB-1273
• SCHEMBL1953538
• J-513997
• 62679-61-2
• A833923
• DTXSID70378940
• 4,4-Difluoro-1-phenyl-1,3-butanedione, 97%
• EN300-117629
• CS-0224054
• AS-63468
• Butanoic acid, 2-amino-3-oxo-, ethyl ester
• F81464
• FT-0692357
• 1-Phenyl-4,4-difluorobutane-1,3-dione
• 4,4-difluoro-1-phenyl-butane-1,3-dione
• MFCD02181201
• AKOS000308561
• STK312883
• BBL039029

• MDL： MFCD02181201
• Inchi： 1S/C10H8F2O2/c11-10(12)9(14)6-8(13)7-4-2-1-3-5-7/h1-5,10H,6H2
• InChI Key： JTIPWONXTZMDOK-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=CC=1)=O)=O)F

Computed Properties

• Exact Mass: 198.04900
• Monoisotopic Mass: 198.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.3

Experimental Properties

• Color/Form: Solids
• Density: 1.22
• Melting Point: 47-51 °C (lit.)
• Boiling Point: 242 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.476
• PSA: 34.14000
• LogP: 2.09360
• Solubility: Not determined

4,4-difluoro-1-phenylbutane-1,3-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：(BD92140)